Silicon28

• Reduced decoherence

  Quantum computers rely on the superposition and entanglement of qubits, which are susceptible to errors caused by interactions with their environment (decoherence). Research suggests that Silicon-28's long spin coherence time compared to other silicon isotopes can minimize decoherence, leading to more stable and reliable qubits .

• Scalability

  Building large-scale quantum computers requires materials that can be easily manufactured and integrated into existing chip fabrication processes. Silicon is already a well-understood and widely used material in the semiconductor industry. Research is ongoing to develop techniques for using isotopically enriched Silicon-28 while maintaining compatibility with existing chip manufacturing infrastructure .

• Spin manipulation

  Controlling the spin states of qubits is crucial for performing quantum operations. Scientific research is investigating methods to manipulate the spin of Silicon-28 nuclei using electric and magnetic fields. This would allow for the creation of gates, the fundamental building blocks of quantum circuits .

Silicon-28, denoted as $_{14}^{28}\text{Si}$, is the most abundant stable isotope of silicon, making up approximately 92.23% of naturally occurring silicon. This isotope has an atomic number of 14 and a mass number of 28, which means it contains 14 protons and 14 neutrons in its nucleus. Silicon-28 is essential in various applications, particularly in the semiconductor industry, due to its favorable electrical properties and stability under various conditions. Its isotopic composition contributes to the unique physical characteristics that make it suitable for high-performance electronic devices and quantum computing technologies .

Silicon-28 exhibits similar chemical reactivity to other silicon isotopes. It does not react with most acids under normal conditions but can be dissolved by hydrofluoric acid, forming hexafluorosilicate ions. The reactions can be summarized as follows:

• With Hydrofluoric Acid:
  $$\text{Si}(s)+6\text{HF}(aq)\rightarrow [\text{SiF}_6]^{2-}(aq)+2\text{H}^+(aq)+2\text{H}_2(g)$$
• With Oxygen (at high temperatures):
  $$\text{Si}(s)+\text{O}_2(g)\rightarrow \text{SiO}_2(s)$$
• With Nitrogen (at elevated temperatures):
  $$3\text{Si}(s)+2\text{N}_2(g)\rightarrow \text{Si}_3\text{N}_4(s)$$
• With Halogens:
  • For example, with fluorine:
  $$\text{Si}(s)+2\text{F}_2(g)\rightarrow \text{SiF}_4(g)$$

These reactions illustrate the versatility of silicon-28 in forming various compounds under different conditions